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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexatriacontane-d74 is the deuterated analogue of hexatriacontane, a long-chain saturated
hydrocarbon. Its primary application in scientific research is as an internal standard for
analytical techniques, particularly in mass spectrometry and nuclear magnetic resonance
spectroscopy. The substitution of hydrogen atoms with deuterium provides a distinct mass
difference, allowing for precise quantification and identification of non-deuterated
hexatriacontane and other related long-chain alkanes in complex matrices. This technical guide
provides a comprehensive overview of the known physical and chemical properties of
Hexatriacontane-d74, along with general experimental methodologies for their determination
and a typical analytical workflow where it is employed.

Physical and Chemical Properties

The physical and chemical properties of Hexatriacontane-d74 are summarized in the tables
below. These values are compiled from various chemical suppliers and databases.

General Properties
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Property Value Source

Chemical Name Hexatriacontane-d74 N/A

n-Hexatriacontane-d74,
Synonyms ) [1]
Perdeutero-n-hexatriacontane

CAS Number 16416-34-5 [1][2]
Molecular Formula Cs6D74 (or CD3(CD2)34CDs3) [11[3]
Appearance White solid [1][2]
Isotopic Purity Typically 298 atom % D [2]

Chemical Purity Typically >98% [2][3]

Physicochemical Data

Property Value Source
Molecular Weight 581.43 g/mol [2][31[4]
Melting Point 73-75 °C (lit.) [2][5]
Boiling Point 265 °C at 1 mmHg (lit.) [2][6]

- Insoluble in water; Soluble in
Solubility ] [1]
organic solvents.

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of
Hexatriacontane-d74 are not readily available in the public domain. However, standard
methodologies for long-chain alkanes can be applied.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a crystalline solid like Hexatriacontane-d74, this is typically a sharp range.

Methodology: Capillary Melting Point Apparatus (e.g., DigiMelt)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://publish.uwo.ca/~chemnmr/usingthefacility/NMR_Sample_Preparation_2.0.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/pdf/Applications_of_Deuterated_Molecules_in_NMR_Spectroscopy_Application_Notes_and_Protocols.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://upload.wikimedia.org/wikipedia/commons/9/91/An_apparatus_for_measuring_the_boiling_points_of_lubricating_oils_and_other_compounds_of_high_molecular_weight_at_reduced_pressures_%28IA_jresv14n6p685%29.pdf
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: A small amount of finely powdered Hexatriacontane-d74 is packed into
a capillary tube, sealed at one end, to a height of a few millimeters.[5][7]

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus alongside a calibrated thermometer.[4][5]

e Heating: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.[4][5]

» Observation: The temperature at which the first droplet of liquid appears (onset of melting)
and the temperature at which the entire solid has turned into a liquid (completion of melting)
are recorded. This range represents the melting point.[4][7]

Boiling Point Determination at Reduced Pressure

Due to its high molecular weight, the boiling point of Hexatriacontane-d74 is determined at
reduced pressure to prevent thermal decomposition.

Methodology: Vacuum Distillation

o Apparatus Setup: A small quantity of Hexatriacontane-d74 is placed in a distillation flask
connected to a condenser, a receiving flask, and a vacuum pump. A manometer is included
in the system to measure the pressure. A thermometer is positioned to measure the
temperature of the vapor.[1]

e Evacuation: The system is evacuated to the desired pressure (e.g., 1 mmHg).[1]
e Heating: The distillation flask is gently heated.[1]

o Equilibrium: The temperature is recorded when the liquid and vapor phases are in
equilibrium, indicated by a steady stream of condensate and a constant temperature reading.
This temperature is the boiling point at the recorded pressure.[1]

Analytical Workflow

Hexatriacontane-d74 is most commonly utilized as an internal standard in quantitative
analysis, for instance, in Gas Chromatography-Mass Spectrometry (GC-MS). An internal
standard is a compound added to a sample in a known concentration to facilitate the
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guantification of an analyte. The deuterated nature of Hexatriacontane-d74 makes it an ideal
internal standard for the analysis of its non-deuterated counterpart or other long-chain alkanes,
as it has very similar chemical and physical properties but is distinguishable by its mass-to-
charge ratio in the mass spectrometer.[8][9]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b099008?utm_src=pdf-body
https://scioninstruments.com/us/blog/internal-standards-what-are-they-how-do-i-choose-use-and-benefit-from-them/
https://www.researchgate.net/profile/Guillaume-Hermann/publication/342946371_Development_of_an_Analytical_Method_using_Gas_Chromatography_-_Mass_Spectrometry_GC-MS_to_Quantify_Hydrocarbons_Released_into_the_Environment_during_an_Oil_Spill/links/5f0ec7cb45851512999b135a/Development-of-an-Analytical-Method-using-Gas-Chromatography-Mass-Spectrometry-GC-MS-to-Quantify-Hydrocarbons-Released-into-the-Environment-during-an-Oil-Spill.pdf?origin=scientificContributions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation R

Analyte Sample

Hexatriacontane-d74
(Internal Standard)

(e.g., containing Hexatriacontane)

Add known amount

Spike Sample with
Internal Standard

Extraction and Cleanup
-

GC-MS Analysi R

Chromatographic Separation

Mass Spectrometric Detection

Data Analysis
Y

CObtain Chromatogram)

Geak IntegratiorD

Calculate Peak Area Ratio
(Analyte / Internal Standard)

[Quantify Analyte ConcentratiorD
- J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b099008?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the quantification of an analyte using Hexatriacontane-d74 as an
internal standard in GC-MS.

Signaling Pathways

There are no known biological signaling pathways involving Hexatriacontane-d74. As a
synthetic, deuterated long-chain alkane, its utility is confined to analytical and chemical
research applications rather than biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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